Cas no 2138193-37-8 (5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]furan-2-carbaldehyde)

• Product Name: 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]furan-2-carbaldehyde
• CAS No: 2138193-37-8
• MF: C₈H₄F₂N₂O₃
• MW: 214.125768661499
• CID: 6015127
• PubChem ID: 165461402
• Update Time: 2025-06-12

5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138193-37-8
• EN300-745815
• 5-[5-(difluoromethyl)-1,3,4-oxadiazol-2-yl]furan-2-carbaldehyde
• 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]furan-2-carbaldehyde

• Inchi： 1S/C8H4F2N2O3/c9-6(10)8-12-11-7(15-8)5-2-1-4(3-13)14-5/h1-3,6H
• InChI Key： MZRDJMYTLIHUHF-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C(C2=CC=C(C=O)O2)O1)F

Computed Properties

• Exact Mass: 214.01899832g/mol
• Monoisotopic Mass: 214.01899832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.1Ų

Additional information on 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]furan-2-carbaldehyde

Recent Advances in the Study of 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]furan-2-carbaldehyde (CAS: 2138193-37-8)

In recent years, the compound 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]furan-2-carbaldehyde (CAS: 2138193-37-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The compound belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of a difluoromethyl group and a furan-2-carbaldehyde moiety in its structure enhances its reactivity and potential for interaction with biological targets. Recent studies have explored its role as a key intermediate in the synthesis of novel heterocyclic compounds with enhanced bioactivity.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]furan-2-carbaldehyde via a multi-step reaction sequence involving the condensation of furan-2-carbaldehyde with difluoromethyl-substituted hydrazide, followed by oxidative cyclization. The researchers highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation, although further mechanistic studies are required to elucidate the precise pathways. Additionally, its antimicrobial potential against Gram-positive bacteria has been reported, suggesting a broad spectrum of applications.

Another area of interest is the compound's potential as a building block for the development of fluorescent probes. A recent study in ACS Chemical Biology (2024) utilized 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]furan-2-carbaldehyde to design a novel probe for detecting reactive oxygen species (ROS) in live cells. The probe demonstrated high selectivity and sensitivity, opening new avenues for studying oxidative stress-related diseases.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and bioavailability. Future research directions may include structural modifications to enhance its drug-like characteristics and in vivo efficacy. Collaborative efforts between chemists and biologists will be crucial to fully exploit the therapeutic potential of this compound.

In conclusion, 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]furan-2-carbaldehyde represents a versatile scaffold with significant potential in medicinal chemistry and chemical biology. Its unique structural attributes and diverse biological activities make it a compelling subject for ongoing and future research. Continued exploration of its applications, coupled with advancements in synthetic methodologies, will likely yield valuable insights and novel therapeutic agents.